Cas no 61926-37-2 (Benzene, 1-(iodoethynyl)-4-methoxy-)

• Product Name: Benzene, 1-(iodoethynyl)-4-methoxy-
• CAS No: 61926-37-2
• MF: C₉H₇IO
• MW: 258.055754899979
• CID: 462963
• PubChem ID: 11334391
• Update Time: 2025-05-20

Benzene, 1-(iodoethynyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(iodoethynyl)-4-methoxy-
• 1-(2-iodoethynyl)-4-methoxybenzene
• 4-Methoxy-(2-iodoethynyl)benzene
• 1-(iodoethynyl)-4-methoxybenzene
• 61926-37-2
• SCHEMBL7918386
• DTXSID20462727

• Inchi： 1S/C9H7IO/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5H,1H3
• InChI Key： NMOBFTCTMWINSP-UHFFFAOYSA-N
• SMILES： IC#CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 257.95371
• Monoisotopic Mass: 257.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 1-(iodoethynyl)-4-methoxy-

Benzene, 1-(iodoethynyl)-4-methoxy- (CAS No. 61926-37-2): A Comprehensive Overview

Benzene, 1-(iodoethynyl)-4-methoxy- (CAS No. 61926-37-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring an iodoethynyl group and a methoxy substituent, serves as a versatile intermediate in various chemical reactions. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of Benzene, 1-(iodoethynyl)-4-methoxy- is C₉H₇IO, with a molecular weight of approximately 258.06 g/mol. The presence of the iodoethynyl group (-C≡C-I) introduces reactivity that is highly valuable in cross-coupling reactions, such as Sonogashira and Heck couplings. These reactions are pivotal in the synthesis of complex organic molecules, including bioactive compounds and conjugated polymers. The methoxy group (-OCH₃) further enhances the compound's solubility in organic solvents, facilitating its use in diverse synthetic protocols.

In recent years, the demand for Benzene, 1-(iodoethynyl)-4-methoxy- has surged due to its role in the development of organic electronics and photovoltaic materials. Researchers are exploring its potential in creating light-emitting diodes (LEDs) and solar cells, where its ability to form stable conjugated systems is highly advantageous. Additionally, its utility in click chemistry—a popular methodology for rapid molecule assembly—has made it a staple in drug discovery and bioconjugation techniques.

From an industrial perspective, Benzene, 1-(iodoethynyl)-4-methoxy- is synthesized through carefully controlled reactions to ensure high purity and yield. The compound is typically stored under inert conditions to prevent degradation, as the iodoethynyl moiety can be sensitive to light and moisture. Manufacturers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to guide users in handling and storage, ensuring compliance with safety regulations.

The compound's relevance extends to academic research, where it is frequently employed in studies investigating molecular electronics and supramolecular chemistry. Its structural features allow for precise modifications, enabling scientists to tailor its properties for specific applications. For instance, the methoxy group can be further functionalized to introduce additional reactivity or alter the compound's electronic characteristics.

In the context of sustainability and green chemistry, Benzene, 1-(iodoethynyl)-4-methoxy- is being evaluated for its environmental impact. Researchers are developing greener synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with the growing emphasis on eco-friendly chemical processes and the adoption of circular economy principles in the chemical industry.

Looking ahead, the compound's potential in nanotechnology and advanced materials is a hot topic. Its ability to form stable bonds with metal surfaces and nanoparticles opens doors to innovations in catalysis and sensing technologies. As the scientific community continues to explore its capabilities, Benzene, 1-(iodoethynyl)-4-methoxy- is poised to play a pivotal role in shaping the future of chemical innovation.

For those seeking to purchase or synthesize Benzene, 1-(iodoethynyl)-4-methoxy-, it is essential to collaborate with reputable suppliers and adhere to best practices in chemical handling. The compound's unique properties and broad applicability make it a valuable asset in both research and industrial settings, driving advancements across multiple disciplines.